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Abstract

N-methyl-5-phenyl-3-isoxazolecarboxamide, with CAS number 144537-05-3, is a small
molecule belonging to the isoxazole class of heterocyclic compounds. While specific research
on this particular molecule is limited, the isoxazole core is a well-established pharmacophore
present in numerous biologically active compounds. This technical guide provides a summary
of the available information on N-methyl-5-phenyl-3-isoxazolecarboxamide, including its
synthesis, and physicochemical properties. In the absence of direct experimental data on its
biological activity, this document also explores the potential pharmacological relevance based
on structurally similar isoxazole derivatives and outlines general experimental protocols for its

investigation.

Core Properties

Currently, detailed experimental data on the physicochemical properties of N-methyl-5-phenyl-
3-isoxazolecarboxamide is not extensively available in the public domain. The following table
summarizes its basic molecular and structural information.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b171521?utm_src=pdf-interest
https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 144537-05-3 [CymitQuimica]
Molecular Formula C11H10N202 [CymitQuimica]
Molecular Weight 202.21 g/mol [CymitQuimica]
IUPAC Name N-methyl-5-phenylisoxazole-3- (CymitQuimical

carboxamide

Canonical SMILES

CNC(=0)C1=NOC(=C1)C2=C
C=CC=C2

[CymitQuimica]

Physical Form

Solid (predicted)

Solubility

Expected to be soluble in

organic solvents

Synthesis

A method for the synthesis of N-methyl-5-phenyl-3-isoxazolecarboxamide has been

described in a doctoral thesis. The synthesis proceeds via a base-catalyzed condensation

reaction.

Experimental Protocol: Synthesis of N-methyl-5-phenyl-
3-isoxazolecarboxamide

This protocol is adapted from the general procedure described by Trogu, E. in his doctoral

thesis.[1]

Materials:

Phenylacetylene

Chloroform (CHCIs)

2-nitro-N-methylacetamide (precursor to the nitrile oxide)

1,4-Diazabicyclo[2.2.2]octane (DABCO)
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e Diethyl ether ((C2H5s)20)
e Brine (saturated NaCl solution)
Procedure:

 In a round-bottom flask, dissolve 2-nitro-N-methylacetamide and phenylacetylene in
chloroform.

e Add a catalytic amount of DABCO (0.05 equivalents) to the solution to act as the base.
e Heat the reaction mixture at 60 °C for 72 hours.

» Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer
Chromatography).

e Once the reaction is complete, remove the chloroform under reduced pressure.

o Dissolve the resulting residue in diethyl ether.

o Wash the diethyl ether solution with brine (3 x 15 mL portions).

e Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

« Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.

e The crude N-methyl-5-phenyl-3-isoxazolecarboxamide can be further purified by a
suitable method such as column chromatography or recrystallization.

Synthesis Workflow
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Workup:

DABCO (base) e 1. Evaporation
Chioroform, 60°C, 72h e Cazdecate e 2. Diethyl ether extraction
3. Brine wash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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